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Compound of Interest

Compound Name: 2-Thiophenesulfonyl chloride

Cat. No.: B116581

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Thiophenesulfonyl chloride
(CAS No. 16629-19-9), a pivotal reagent in organic synthesis and drug discovery. The
document details its chemical and physical properties, provides an experimental protocol for its
synthesis, and explores its reactivity through kinetic studies of its reactions with anilines and its
solvolysis. Furthermore, this guide delves into the role of 2-Thiophenesulfonyl chloride as a
key intermediate in the synthesis of biologically active compounds, with a particular focus on
the development of [3-cell apoptosis suppressors. Safety and handling precautions for this
corrosive compound are also outlined.

Core Properties of 2-Thiophenesulfonyl Chloride

2-Thiophenesulfonyl chloride is a colorless to brown low-melting solid or liquid that is soluble
in organic solvents like chloroform and ethyl acetate. It is sensitive to moisture and reacts with

water.

Physicochemical Data

The key physicochemical properties of 2-Thiophenesulfonyl chloride are summarized in the
table below for easy reference.
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Property Value Reference(s)
CAS Number 16629-19-9

Molecular Formula C4HsCIlO2S:2

Molecular Weight 182.65 g/mol

Melting Point 30-32 °C

Boiling Point 130-132 °C at 14 mmHg

EINECS Number 240-677-1

MDL Number MFCD00005426

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Thiophenesulfonyl
chloride.

Spectral Data Details Reference(s)

Available from the Coblentz
Society Collection, measured
in a solution of 10% CCla for
the 5000-1330 cm~1! range and
10% CS: for the 1330-625

cm~! range.

Infrared (IR) Spectrum

Electron lonization (EI) mass
Mass Spectrum ) ]
spectrum is available.

Safety and Handling Information

2-Thiophenesulfonyl chloride is a corrosive compound that causes severe skin burns and
eye damage. Proper safety precautions must be observed during its handling and storage.
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Safety Information

Details Reference(s)

GHS Hazard Statement

H314: Causes severe skin

burns and eye damage.

Precautionary Statements

P260, P264, P280,
P301+P330+P331,
P302+P361+P354,
P304+P340,
P305+P354+P338, P316,
P321, P363, P405, P501

Storage

Keep in a dark place, under an

inert atmosphere, at 2-8°C.

Synthesis of 2-Thiophenesulfonyl Chloride

A convenient one-step procedure for the preparation of 2-Thiophenesulfonyl chloride

involves the use of a 1:1 N,N-dimethylformamide-sulfuryl chloride (DMF-SO2Clz) complex.

Experimental Protocol: Synthesis using DMF-SO2Cl2

Complex

Materials:

 Sulfuryl chloride (SO2Clz2)

e Thiophene

e Chloroform (CHCIs)

N,N-dimethylformamide (DMF)

¢ 5% Sodium bicarbonate (NaHCO3s) solution

e Water

e Ice
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Procedure:

Freshly distilled SO2Clz2 (17.6 g, 0.13 mol) is added dropwise with shaking to ice-cooled DMF
(9.5 g, 0.13 mol). The temperature is maintained below 25°C during the addition.

e The resulting hygroscopic solid complex is formed within 10 minutes and is held at the same
temperature for an additional 30 minutes.

e Thiophene (8.4 g, 0.1 mol) is added to the complex, and the mixture is heated on a water
bath at 95-98°C for 1 hour with occasional shaking.

e The viscous brown mixture is then cooled, poured into ice-water, and extracted with CHCls.

o The CHCIs solution is washed successively with water, 5% NaHCOs solution, and water, and
then dried.

o Evaporation of the solvent leaves a liquid, which is distilled in vacuo to yield 2-
Thiophenesulfonyl chloride.

Reactants & Reagents

Thiophene Reaction & Workup Final Product
Cooling & Quenching Crude Product Purified Product
| Heating at 95-98°C Aqueous Workup & Extraction Vacuum Distillation 2-Thiophenesulfony! chloride
DMF-S02Cl> Complex

Click to download full resolution via product page

Workflow for the synthesis of 2-Thiophenesulfonyl chloride.

Reactivity and Kinetic Studies

The reactivity of 2-Thiophenesulfonyl chloride has been investigated through kinetic studies
of its reactions with nucleophiles, such as anilines, and through solvolysis in various solvent

systems.
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Reaction with Anilines

The kinetics of the reaction of 2-Thiophenesulfonyl chloride with substituted anilines in
methanol have been reported. These studies are essential for understanding the reaction
mechanism and the influence of substituents on the reaction rate.

Experimental Protocol: Kinetic Study of Reaction with Aniline (lllustrative)

This protocol is based on general methods for studying the kinetics of reactions between

sulfonyl chlorides and anilines.

Materials:

2-Thiophenesulfonyl chloride

Aniline (and substituted anilines)

Methanol (spectroscopic grade)

UV-Vis Spectrophotometer with a thermostatted cell holder
Procedure:

e Preparation of Solutions: Prepare stock solutions of 2-Thiophenesulfonyl chloride and
aniline of known concentrations in methanol.

¢ Kinetic Runs:

Equilibrate the aniline solution in a quartz cuvette in the thermostatted cell holder of the

[¢]

UV-Vis spectrophotometer at a constant temperature (e.g., 25°C).

o Initiate the reaction by adding a small, known volume of the 2-Thiophenesulfonyl
chloride stock solution to the cuvette.

o Immediately begin recording the absorbance at a predetermined wavelength (where the
product absorbs maximally and the reactants have minimal absorbance) as a function of
time.
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o Data Analysis:

o The reaction is typically pseudo-first-order with respect to the sulfonyl chloride when the
aniline is in large excess.

o The pseudo-first-order rate constant (k') can be determined by plotting In(Ac - At) versus
time, where A is the final absorbance and At is the absorbance at time t.

o The second-order rate constant (k2) can then be calculated by dividing k' by the
concentration of aniline.

Preparation Kinetic Measurement Data Analysis

Prepare Stock Solutions —l{ Mix Reactants in Cuvette )—»( Monitor Absorbance vs. Time }—l Plot In(Ae - At) vs. Time Determine k' (pseudo-first-order) Calculate k2 (second-order)

Click to download full resolution via product page

Experimental workflow for the kinetic study of the reaction with aniline.

Solvolysis

The kinetics of the solvolysis of 2-Thiophenesulfonyl chloride have been studied in various
binary solvent mixtures. These studies provide insights into the reaction mechanism and the
role of the solvent in the transition state.

Experimental Protocol: Kinetic Study of Solvolysis (lllustrative)

This protocol is based on general methods for studying the solvolysis of sulfonyl chlorides.
Materials:

e 2-Thiophenesulfonyl chloride

» Various solvents (e.g., water, ethanol, acetone, and their mixtures)

o Conductivity meter or a pH meter/autotitrator
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Procedure:

o Preparation of Solutions: Prepare a stock solution of 2-Thiophenesulfonyl chloride in a
suitable inert solvent (e.g., acetone).

¢ Kinetic Runs:

o Place a known volume of the desired solvent or solvent mixture in a thermostatted
reaction vessel.

o Initiate the reaction by injecting a small, known volume of the 2-Thiophenesulfonyl
chloride stock solution into the solvent.

o Monitor the progress of the reaction by measuring the change in conductivity or by titrating
the liberated hydrochloric acid with a standard base at regular time intervals.

o Data Analysis:

o The first-order rate constant (k) can be determined by plotting the natural logarithm of the
concentration of the unreacted sulfonyl chloride (or a property proportional to it) versus
time.

Preparation Kinetic Measurement Data Analysis

Prepare Stock Solution in Inert Solvent H»( Inject into Thermostatted Solvent )—»( Monitor Conductivity or HCI concentration vs. Time }H Plot In({Substrate]) vs. Time Determine First-Order Rate Constant (k)

Click to download full resolution via product page

Experimental workflow for the kinetic study of solvolysis.

Role in Drug Development

2-Thiophenesulfonyl chloride is a valuable building block in the synthesis of various
pharmaceuticals. Of particular interest to drug development professionals is its use as an
intermediate in the synthesis of 3-cell apoptosis suppressors.
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Synthesis of B-Cell Apoptosis Suppressors

Pancreatic [3-cell apoptosis is a key factor in the pathogenesis of type 1 and type 2 diabetes.
The development of small molecules that can suppress this process is a major goal in diabetes
research. 2-Thiophenesulfonyl chloride has been utilized in the diversity-oriented synthesis
of a library of compounds, from which a potent suppressor of cytokine-induced (3-cell apoptosis
was identified. This suppressor was found to restore glucose-stimulated insulin secretion in a
rat B-cell line.

The general strategy involves the use of 2-Thiophenesulfonyl chloride to introduce the 2-
thiophenesulfonyl moiety into a molecular scaffold, which is then further elaborated to generate
a library of diverse compounds for screening.

Apoptosis Signaling Pathway and Potential Intervention

Apoptosis, or programmed cell death, is a tightly regulated process involving a cascade of
signaling events. A simplified representation of the intrinsic (mitochondrial) pathway of
apoptosis is shown below. A suppressor of B-cell apoptosis, synthesized using 2-
Thiophenesulfonyl chloride, would act to inhibit one or more steps in this pathway, thereby
promoting cell survival.
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Simplified intrinsic apoptosis pathway and potential points of intervention.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b116581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Thiophenesulfonyl chloride is a versatile and reactive compound with significant
applications in organic synthesis and medicinal chemistry. Its well-defined properties and
reactivity make it a valuable tool for researchers. The ability to incorporate the 2-
thiophenesulfonyl group into molecules has led to the discovery of compounds with important
biological activities, such as the suppression of -cell apoptosis, highlighting its potential in the
development of new therapeutics. A thorough understanding of its properties, synthesis, and
reactivity, coupled with stringent safety measures, is essential for its effective and safe
utilization in a research and development setting.

« To cite this document: BenchChem. [In-Depth Technical Guide to 2-Thiophenesulfonyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116581#2-thiophenesulfonyl-chloride-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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